Cas no 69559-40-6 (N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE)

N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE is a specialized organic compound featuring a benzoyl-substituted chlorophenyl group coupled with a trifluoroacetamide moiety. Its unique structure imparts distinct reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (trifluoromethyl and chloro) and electron-donating (benzoyl) groups enhances its versatility as an intermediate in cross-coupling reactions and nucleophilic substitutions. The trifluoroacetamide group contributes to improved metabolic stability in bioactive molecules. This compound is typically utilized in research settings for constructing complex molecular frameworks, offering precise control over regioselectivity and functional group compatibility. Its high purity and well-defined properties ensure reproducibility in advanced synthetic applications.

N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE structure

69559-40-6 structure

Product Name:N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE

CAS No:69559-40-6

MF:

MW:

CID:3029412

Update Time:2025-05-26

N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE Chemical and Physical Properties

Names and Identifiers

- N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE

N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N141850-0.5mg	N-(2-Benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide	69559-40-6		0.5mg	$ 50.00	2022-06-03
TRC	N141850-1mg	N-(2-Benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide	69559-40-6		1mg	$ 80.00	2022-06-03
TRC	N141850-2.5mg	N-(2-Benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide	69559-40-6		2.5mg	$ 155.00	2022-06-03
Key Organics Ltd	10J-915-1MG	N-(2-benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide	69559-40-6	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	10J-915-5MG	N-(2-benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide	69559-40-6	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	10J-915-10MG	N-(2-benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide	69559-40-6	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	10J-915-0.5G	N-(2-benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide	69559-40-6	>90%	0.5g	£385.00	2023-09-07
Key Organics Ltd	10J-915-1G	N-(2-benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide	69559-40-6	>90%	1g	£770.00	2023-09-07
Key Organics Ltd	10J-915-5G	N-(2-benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide	69559-40-6	>90%	5g	£3080.00	2023-09-07
Key Organics Ltd	10J-915-10G	N-(2-benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide	69559-40-6	>90%	10g	£5775.00	2023-09-07

N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE

N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE: A Comprehensive Overview

The compound CAS No. 69559-40-6, also known as N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems.

Recent studies have highlighted the importance of N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE in the development of novel materials for electronic applications. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and organic semiconductors. The trifluoroacetyl group in its structure contributes to its high thermal stability and chemical inertness, making it ideal for use in extreme environmental conditions.

The synthesis of CAS No. 69559-40-6 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoroacetyl group is achieved through a Friedel-Crafts acylation reaction, followed by precise substitution reactions to introduce the chloro and benzoxy groups. This compound's synthesis has been optimized to achieve high yields and purity levels, ensuring its suitability for industrial applications.

In terms of applications, N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE has been extensively studied for its potential in pharmaceuticals and agrochemicals. Its ability to act as a bioisostere in drug design has opened new avenues for developing more effective therapeutic agents with reduced side effects. Additionally, its role as an intermediate in the synthesis of advanced materials has been explored in recent research papers.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic properties of CAS No. 69559-40-6. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions due to the conjugation between the aromatic rings and the trifluoroacetyl group. These insights have been instrumental in designing new materials with tailored optical and electronic properties.

The environmental impact of N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE has also been a topic of interest in recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary results suggest that the compound is relatively stable under normal environmental conditions, with minimal risk of bioaccumulation.

In conclusion, CAS No. 69559-40-6, or N-(2-BENZOYL-4-CHLOROPHENYL)-2,2,2-TRIFLUOROACETAMIDE, represents a significant advancement in modern organic chemistry. Its versatile structure and wide range of applications make it a valuable compound for both academic research and industrial development.